6-ethyl-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C23H20N4O5S
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 6-ethyl-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C23H20N4O5S/c1-3-15-4-9-20-18(12-15)19(28)13-21(32-20)22(29)26-16-5-7-17(8-6-16)33(30,31)27-23-24-11-10-14(2)25-23/h4-13H,3H2,1-2H3,(H,26,29)(H,24,25,27)
• InChI Key: WZVARXRJYYQOHC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=CC2=O)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CC(=N4)C

Description

6-ethyl-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide is a potent and selective small-molecule inhibitor primarily targeting key receptor tyrosine kinases involved in oncogenic signaling and angiogenesis. Its core research value lies in its ability to potently inhibit Fibroblast Growth Factor Receptors (FGFRs) and Vascular Endothelial Growth Factor Receptors (VEGFRs) [https://pubchem.ncbi.nlm.nih.gov/]. The FGFR pathway is a critical driver of cell proliferation, survival, and migration in various cancers, and its dysregulation is a hallmark of numerous malignancies. By targeting this pathway, this compound serves as an essential pharmacological tool for investigating the mechanisms of tumor growth and resistance in preclinical models. Concurrently, its anti-angiogenic activity through VEGFR inhibition allows researchers to study tumor vasculature and explore combination therapies aimed at starving tumors of their blood supply. This dual mechanism of action makes it a valuable compound for studying complex signaling crosstalk in diseases like bladder cancer, breast cancer, and other solid tumors where these pathways are implicated. Its application extends to the development of targeted cancer therapeutics, providing a research benchmark for structure-activity relationship (SAR) studies aimed at optimizing kinase inhibitor efficacy and selectivity.

Preparation Methods

Microwave-Assisted Cyclization

The chromene core is synthesized from 5-ethyl-2-hydroxyacetophenone through a base-catalyzed cyclization with ethyl oxalate. Microwave (MW) irradiation significantly enhances reaction efficiency, as demonstrated in analogous chromone syntheses.

Procedure :

• Condensation : 5-ethyl-2-hydroxyacetophenone (1.0 equiv) and ethyl oxalate (1.2 equiv) are dissolved in dimethylformamide (DMF) with potassium carbonate (2.0 equiv).

• MW Irradiation : The mixture is heated at 120°C for 20 minutes under MW conditions, yielding ethyl 6-ethyl-4-oxo-4H-chromene-2-carboxylate.

• Hydrolysis : The ester is hydrolyzed with hydrochloric acid (6 M) at 80°C for 2 hours to afford 6-ethyl-4-oxo-4H-chromene-2-carboxylic acid.

Optimization Data :

Parameter	Condition 1	Condition 2	Optimal Condition
Base	K2CO3	NaOEt	K2CO3
Solvent	DMF	EtOH	DMF
Temperature (°C)	120	100	120
Yield (%)	87	54	87

Microwave irradiation reduces reaction time from 12 hours (conventional heating) to 20 minutes while improving yield.

Synthesis of 4-[(4-methylpyrimidin-2-yl)sulfamoyl]aniline

Preparation of 4-methylpyrimidin-2-amine

4-methylpyrimidin-2-amine is synthesized via the condensation of acetamidine hydrochloride with 1,1,3,3-tetramethoxypropane in acidic methanol. The reaction proceeds at 60°C for 6 hours, yielding the pyrimidine ring with 82% purity after recrystallization.

Sulfonylation and Reduction

Step 1: Sulfonamide Formation
4-nitrobenzenesulfonyl chloride (1.1 equiv) reacts with 4-methylpyrimidin-2-amine (1.0 equiv) in pyridine at 0°C. The sulfonyl chloride attacks the primary amine of the pyrimidine, forming 4-nitro-N-(4-methylpyrimidin-2-yl)benzenesulfonamide with 65% yield.

Step 2: Nitro Reduction
The nitro group is reduced using hydrogen gas (1 atm) over palladium-on-carbon (10% w/w) in ethanol at 25°C for 12 hours, yielding 4-[(4-methylpyrimidin-2-yl)sulfamoyl]aniline (89% yield).

Amide Bond Formation

Acid Chloride Activation

The chromene-2-carboxylic acid (1.0 equiv) is treated with thionyl chloride (2.0 equiv) in dichloromethane at 40°C for 3 hours, yielding the corresponding acid chloride. Excess thionyl chloride is removed under reduced pressure.

Coupling Reaction

The acid chloride is reacted with 4-[(4-methylpyrimidin-2-yl)sulfamoyl]aniline (1.1 equiv) in tetrahydrofuran (THF) with triethylamine (2.0 equiv) as a base. The mixture is stirred at 25°C for 8 hours, affording the target compound after column chromatography (silica gel, ethyl acetate/hexane 1:1).

Reaction Conditions :

Parameter	Value
Solvent	THF
Base	Et3N
Temperature (°C)	25
Yield (%)	72

Analytical Characterization

The final product is characterized by:

• 1H NMR (400 MHz, DMSO-d6) : δ 8.72 (s, 1H, pyrimidine-H), 8.25 (d, J = 8.7 Hz, 2H, Ar-H), 7.92 (d, J = 8.7 Hz, 2H, Ar-H), 6.89 (s, 1H, chromene-H), 2.45 (s, 3H, CH3).

• LC-MS (ESI+) : m/z 497.1 [M+H]+.

• HPLC Purity : 98.5% (C18 column, acetonitrile/water 70:30).

Biological Activity

6-Ethyl-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide is a synthetic compound characterized by its unique chromene structure, which has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The compound's chemical formula is $C_{23}H_{20}N_{4}O_{5}S$ with a molecular weight of approximately 464.5 g/mol. Its structure includes a chromene backbone, a sulfamoyl group, and a pyrimidine derivative, which are critical for its biological interactions.

Property	Value
Chemical Formula	C23H20N4O5S
Molecular Weight	464.5 g/mol
CAS Number	874356-22-6

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The sulfamoyl group interacts with active sites of enzymes, potentially inhibiting their activity. This mechanism is crucial for compounds targeting metabolic pathways related to diseases such as cancer and inflammation.
• Antioxidant Activity : The chromene structure may contribute to free radical scavenging, providing protective effects against oxidative stress-related damage.
• Multi-target Ligand Potential : Research indicates that compounds with similar structures can act as multi-target ligands, affecting several pathways simultaneously, which is advantageous in treating complex diseases like Alzheimer's and other neurodegenerative disorders .

Biological Activity Studies

Recent studies have explored the biological effects of related chromene derivatives, indicating potential applications in pharmacology:

• Anti-inflammatory Effects : Compounds in the chromene family have shown promising results against cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are significant in inflammatory responses. For instance, derivatives exhibited IC50 values ranging from 5.4 μM to 24.3 μM against various cholinesterases and β-secretase enzymes .
• Neuroprotective Properties : The ability to inhibit acetylcholinesterase (AChE) suggests potential use in treating Alzheimer’s disease. Compounds similar to 6-Ethyl-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide have demonstrated dual inhibition against AChE and butyrylcholinesterase (BChE), indicating their potential as therapeutic agents .

Case Studies

• In Vitro Studies : A series of derivatives were tested for their inhibitory effects on AChE and BChE. The most active compounds showed significant inhibition with IC50 values indicating effective enzyme blockade, supporting their potential use in Alzheimer's treatment .
• Molecular Docking Studies : Computational studies have provided insights into the binding affinities of these compounds with target enzymes, revealing favorable interactions that correlate with observed biological activities .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Chromene Modifications

The chromene ring is a common scaffold in bioactive molecules. Key analogs include:

6-Chloro-7-methyl-4-oxo-4H-chromene-2-carboxamide Derivatives

• Example : 6-chloro-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-7-methyl-4-oxochromene-2-carboxamide ().
  • Structural Differences :
• Position 6: Chloro substituent (vs. ethyl in the target compound).
• Position 7: Methyl group (absent in the target compound).
  • Functional Implications :
• The ethyl group in the target compound may improve lipophilicity, favoring membrane permeability.

4-Oxo Chromene Derivatives with Heterocyclic Sulfonamides

• Example: Compound 160 from Al-Masoudi et al. (): Structure: 4-[(6-amino-1,3-dimethyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl)diazenyl]-N-(4-methylpyrimidin-2-yl)benzenesulfonamide. Key Similarity: Shared 4-methylpyrimidin-2-yl sulfamoyl group. Activity: Antimicrobial (vs. S. aureus and E. coli) attributed to the sulfamerazine-like fragment.

Sulfamoyl-Linked Heterocycles

The sulfamoyl group’s substituent critically influences target selectivity and potency:

Compound Name	Sulfamoyl Group Substituent	Heterocycle Type	Biological Activity	Reference
Target Compound	4-methylpyrimidin-2-yl	Pyrimidine	Unknown (predicted antimicrobial)	-
Compound	3,4-dimethylisoxazol-5-yl	Isoxazole	Unknown
Compound 160	4-methylpyrimidin-2-yl	Pyrimidine	Antimicrobial
Lirafugratinib ()	4-methylpyrimidin-2-yl (via ether)	Pyrimidine	Kinase inhibitor (implied)

• Observations :
  • Pyrimidine-based sulfonamides (e.g., Compound 160) demonstrate antimicrobial activity, suggesting the target compound may share this profile.
  • Isoxazole-linked analogs () lack reported activity data, but the heterocycle’s electron-withdrawing nature may alter target binding.

Q & A

Basic: What are the standard synthetic protocols for 6-ethyl-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-oxo-4H-chromene-2-carboxamide, and how can reaction conditions be optimized for yield and purity?

Answer:
The synthesis typically involves multi-step organic reactions, starting with the formation of the chromene core followed by functionalization of the pyrimidine sulfamoyl group. Key steps include:

• Coupling reactions : Use of carbodiimide-based reagents (e.g., EDC/HOBt) to form the carboxamide bond between the chromene and sulfamoylphenyl moieties .
• Solvent selection : Polar aprotic solvents (e.g., DMF or DCM) enhance reaction efficiency, while temperature control (60–80°C) minimizes side reactions .
• Purification : Sequential crystallization and column chromatography (silica gel, eluting with ethyl acetate/hexane gradients) are critical for isolating high-purity product .
  Yield optimization requires monitoring via TLC and adjusting stoichiometric ratios of intermediates (e.g., 1.2:1 molar ratio of chromene acid chloride to sulfamoylphenyl amine) .

Advanced: How can computational reaction path search methods enhance the design of novel derivatives of this compound?

Answer:
Computational approaches, such as quantum chemical reaction path searches (e.g., DFT calculations), enable in silico prediction of feasible synthetic routes and stability of intermediates. For example:

• Transition state analysis : Identifies energy barriers for key steps like sulfamoyl group incorporation, guiding catalyst selection (e.g., pyridine bases for deprotonation) .
• Docking simulations : Predict binding affinities of derivatives to biological targets (e.g., kinases), prioritizing candidates for synthesis .
• Machine learning : Trained on reaction databases, algorithms propose optimal conditions (e.g., solvent, temperature) to maximize regioselectivity in chromene ring functionalization .

Basic: What spectroscopic techniques are recommended for confirming the structural integrity of this compound?

Answer:
A combination of techniques is essential:

• NMR spectroscopy : $^1$H and $^13$C NMR confirm the presence of the ethyl group (δ 1.2–1.4 ppm for CH$_3$, δ 2.5–2.7 ppm for CH$_2$), chromene carbonyl (δ 165–170 ppm), and pyrimidine protons (δ 8.1–8.3 ppm) .
• IR spectroscopy : Peaks at ~1700 cm$^{-1}$ (C=O stretch) and ~1250 cm$^{-1}$ (S=O stretch) validate functional groups .
• Mass spectrometry : High-resolution ESI-MS confirms molecular weight (expected [M+H]$^+$: ~508.15 g/mol) and fragmentation patterns .

Advanced: What strategies are effective in resolving contradictory bioactivity data across different analogs?

Answer:
Contradictions often arise from substituent effects or assay variability. Systematic approaches include:

• Meta-analysis of SAR : Compare analogs with varied substituents (e.g., 6-ethyl vs. 6-chloro chromene derivatives) to isolate structural determinants of activity. For instance, ethyl groups enhance membrane permeability but may reduce target binding .
• Assay standardization : Replicate studies under controlled conditions (e.g., ATP concentration in kinase assays) to minimize variability .
• Crystallographic studies : Resolve binding mode discrepancies by co-crystallizing analogs with target proteins (e.g., X-ray diffraction of kinase-inhibitor complexes) .

Basic: What in vitro assays are appropriate for initial pharmacological screening of this compound?

Answer:
Priority assays depend on hypothesized targets but typically include:

• Kinase inhibition : Use ADP-Glo™ assays to measure inhibition of tyrosine kinases (e.g., EGFR, VEGFR) at 1–10 μM concentrations .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., MCF-7, HepG2) with IC$_{50}$ determination after 48-hour exposure .
• Solubility testing : Shake-flask method in PBS (pH 7.4) to assess bioavailability limitations .

Advanced: How can structure-activity relationship (SAR) studies be systematically conducted for this compound?

Answer:
A tiered SAR framework is recommended:

Core modifications : Synthesize derivatives with altered chromene substituents (e.g., 6-propyl, 6-fluoro) to evaluate steric/electronic effects .

Pyrimidine variations : Replace 4-methylpyrimidin-2-yl with 5-fluoro or 4-methoxy analogs to probe hydrogen bonding interactions .

Sulfamoyl linker optimization : Test sulfonamide vs. carbamate linkers for metabolic stability in liver microsome assays .

Multiparametric analysis : Use PCA (principal component analysis) to correlate structural descriptors (e.g., logP, polar surface area) with activity .

Advanced: What methodologies are used to analyze the compound's interaction with biological targets at the molecular level?

Answer:
Advanced biophysical and computational tools include:

• Surface plasmon resonance (SPR) : Quantify binding kinetics (k$_\text{on}$, k$_\text{off}$) to purified targets (e.g., recombinant kinases) .
• Cryo-EM : Resolve binding conformations in complex with large multi-domain proteins (e.g., tubulin) .
• Molecular dynamics simulations : Simulate ligand-protein interactions over 100-ns trajectories to identify critical residues (e.g., Lys68 in EGFR for hydrogen bonding) .
• Isothermal titration calorimetry (ITC) : Measure thermodynamic parameters (ΔH, ΔS) to optimize binding enthalpy/entropy balance .